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Compound of Interest

Compound Name: Halymecin D

Cat. No.: B15595170

A Note to Researchers: Extensive searches of the scientific literature have revealed no
published reports on the total synthesis of Halymecin D or any of its analogs. This complex
natural product, a glycolipid with significant biological activities, remains a formidable challenge
for synthetic chemists. The information presented herein is based on the reported biological
data of Halymecin D and a generalized, hypothetical approach to the synthesis of such
intricate molecules. The experimental protocols and quantitative data are therefore illustrative
and not derived from a completed total synthesis of Halymecin D.

Introduction to Halymecin D

Halymecin D is a bioactive glycolipid isolated from the marine-derived fungus Acremonium sp..
[1] Its intricate molecular architecture, characterized by a long-chain fatty acid and a glycosidic
moiety, is believed to be the basis for its notable biological activities. Preliminary studies have
highlighted its potential as an antibacterial, antifungal, and anticancer agent.[1] Halymecin D
also appears to function as a microbial signaling molecule, influencing intercellular
communication and secondary metabolite production in microbial communities.[1]

Table 1: Physicochemical Properties of Halymecin D
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Property Value

Molecular Formula C40H74015

Decanoic acid, 5-[(3,5-dihydroxy-1-
oxodecyl)oxy]-3,9-dihydroxy-, 1-[4-[[1-(3-
IUPAC Name carboxy-2-hydroxypropyl)-5-
hydroxyhexyl]loxy]-2-hydroxy-4-oxobutyl]hexyl
ester, [3R-[1[R(R)],3R,5R[3R,5R(3R,5R)]]-]

CAS Number 167173-83-3

Source Organism Acremonium sp. FK-N30

Reported Biological Activities and Potential
Signaling Pathways

Halymecin D has demonstrated a range of biological effects, making it a molecule of interest
for drug development. Its proposed anticancer activity is attributed to its ability to induce cell
cycle arrest and apoptosis in various cancer cell lines, with a degree of selectivity for cancerous
cells over healthy ones.[1]

Table 2: Summary of Reported Biological Activities of Halymecin D

Activity Description

Induces cell cycle arrest and apoptosis in

multiple cancer cell lines. Targets molecular

Anticancer .
pathways essential for tumor growth and
survival with some selectivity.[1]
Antibacterial Exhibits activity against various bacteria.
) Shows inhibitory effects against certain fungal
Antifungal .
species.
Acts as a microbial signaling molecule,
Signaling modulating gene expression and secondary

metabolism in microbial communities.[1]
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The precise signaling pathways modulated by Halymecin D are not yet fully elucidated.
However, its apoptosis-inducing effects in cancer cells suggest potential interaction with key
regulators of programmed cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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